Cas no 2877653-61-5 (1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine)

• Product Name: 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine
• CAS No: 2877653-61-5
• MF: C₁₈H₂₁N₅
• MW: 307.392843008041
• CID: 5309317
• PubChem ID: 165433494
• Update Time: 2025-10-30

1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine
• AKOS040888102
• F6839-0150
• 2877653-61-5
• 8-[4-(2-Phenylethyl)-1-piperazinyl]imidazo[1,2-a]pyrazine

• Inchi： 1S/C18H21N5/c1-2-4-16(5-3-1)6-9-21-12-14-23(15-13-21)18-17-19-7-10-22(17)11-8-20-18/h1-5,7-8,10-11H,6,9,12-15H2
• InChI Key： GPGKZNXXYBCPIS-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCN(CCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 307.17969569g/mol
• Monoisotopic Mass: 307.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.18±0.10(Predicted)

Additional information on 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine

Comprehensive Overview of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine (CAS No. 2877653-61-5)

The compound 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine (CAS No. 2877653-61-5) is a novel heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an imidazo[1,2-a]pyrazine core with a piperazine moiety and a phenylethyl side chain, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, cancer therapeutics, and inflammatory diseases, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. The imidazo[1,2-a]pyrazine scaffold, present in this compound, is known for its versatility in interacting with various biological targets, including kinases, G-protein-coupled receptors (GPCRs), and ion channels. This has led to increased searches for "imidazo[1,2-a]pyrazine derivatives" and "piperazine-based drug candidates" in scientific databases, reflecting the growing interest in this chemical space.

The phenylethyl substituent in 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine is another critical feature, as it may enhance the compound's blood-brain barrier (BBB) permeability—a key consideration for CNS-targeted drugs. This aligns with the rising focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, which dominate healthcare discussions. Additionally, the compound's potential anti-inflammatory properties resonate with the increasing prevalence of autoimmune conditions, a topic frequently searched in conjunction with "new anti-inflammatory agents."

From a synthetic chemistry perspective, the preparation of 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine involves multi-step organic transformations, including cyclization, N-alkylation, and functional group interconversions. These methods are often explored in queries like "synthesis of imidazo[1,2-a]pyrazine derivatives" or "piperazine modification techniques," highlighting the compound's relevance to modern medicinal chemistry workflows. Its CAS No. 2877653-61-5 serves as a unique identifier, ensuring accurate retrieval in chemical databases and patent literature.

Beyond its pharmacological potential, 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine exemplifies the intersection of cheminformatics and drug discovery. With the rise of AI-driven drug design, researchers are leveraging tools like molecular docking and QSAR modeling to predict its interactions with biological targets. This trend is evident in search queries such as "computational prediction of piperazine bioactivity" and "imidazo[1,2-a]pyrazine SAR studies," underscoring the compound's role in cutting-edge research.

In conclusion, 1-{imidazo[1,2-a]pyrazin-8-yl}-4-(2-phenylethyl)piperazine (CAS No. 2877653-61-5) represents a compelling case study in contemporary drug development. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of interest for both academic and industrial research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and next-generation drug candidates.